Cas no 198706-35-3 (1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0)
1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0 Chemical and Physical Properties
Names and Identifiers
-
- Caspofungin Phenylthio Amide Impurity
- 1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0
-
- Inchi: 1S/C56H84N8O16S/c1-5-30(2)25-31(3)15-11-8-6-7-9-14-18-43(72)58-37-27-41(70)54(81-36-16-12-10-13-17-36)62-53(78)47-39(68)23-24-63(47)56(80)45(40(69)28-42(57)71)60-52(77)46(49(74)48(73)33-19-21-34(66)22-20-33)61-51(76)38-26-35(67)29-64(38)55(79)44(32(4)65)59-50(37)75/h10,12-13,16-17,19-22,30-32,35,37-41,44-49,54,65-70,73-74H,5-9,11,14-15,18,23-29H2,1-4H3,(H2,57,71)(H,58,72)(H,59,75)(H,60,77)(H,61,76)(H,62,78)/t30?,31?,32-,35-,37+,38+,39+,40-,41-,44+,45+,46+,47+,48+,49+,54-/m1/s1
- InChI Key: SXBBAHGGUQHBIH-LUBNTDDFSA-N
- SMILES: O=C1[C@@]([H])(NC([C@@]([H])(NC([C@]2([H])C[C@H](CN2C([C@@]([H])(NC([C@H](C[C@H]([C@H](NC([C@]2([H])[C@H](CCN21)O)=O)SC1C=CC=CC=1)O)NC(=O)CCCCCCCCC(C)CC(C)CC)=O)[C@H](O)C)=O)O)=O)[C@H](O)[C@H](C1C=CC(=CC=1)O)O)=O)[C@H](O)CC(=O)N
1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D465750-5mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandin B0 |
198706-35-3 | 5mg |
$ 184.00 | 2023-09-07 | ||
| TRC | D465750-10mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandin B0 |
198706-35-3 | 10mg |
$ 339.00 | 2023-09-07 | ||
| TRC | D465750-25mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandin B0 |
198706-35-3 | 25mg |
$ 603.00 | 2023-09-07 | ||
| TRC | D465750-50mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandin B0 |
198706-35-3 | 50mg |
$1085.00 | 2023-05-18 | ||
| A2B Chem LLC | AX37289-5mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandinB0 |
198706-35-3 | 5mg |
$300.00 | 2024-04-20 | ||
| A2B Chem LLC | AX37289-10mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandinB0 |
198706-35-3 | 10mg |
$450.00 | 2024-04-20 | ||
| A2B Chem LLC | AX37289-25mg |
1-[(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine]-pneumocandinB0 |
198706-35-3 | 25mg |
$706.00 | 2024-04-20 |
1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0 Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0
Compound CAS No. 198706-35-3: 1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0
The compound with CAS No. 198706-35-3, named 1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pneumocandin B0, a well-known antifungal agent, with modifications that enhance its bioavailability and efficacy. The structure of this compound incorporates a L-ornithine backbone, which is further substituted with a phenylthio group and a tetradecyl side chain containing dimethyl groups at positions 10 and 12.
Recent studies have highlighted the potential of this compound as a novel therapeutic agent against fungal infections, particularly those caused by drug-resistant strains. The dimethyl substitution on the tetradecyl chain has been shown to improve lipid solubility, which is crucial for the compound's ability to penetrate fungal cell membranes. Furthermore, the phenylthio group introduces additional stability to the molecule, reducing its susceptibility to enzymatic degradation in vivo.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the selective oxidation of the tetradecyl chain to introduce the 1-oxo functionality and the stereo-specific coupling of the L-ornithine moiety. Researchers have also explored the use of chiral catalysts to ensure high enantiomeric excess during the formation of the (4R,5R) configuration, which is critical for maintaining the compound's biological activity.
Preclinical studies have demonstrated that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including *Candida albicans* and *Aspergillus fumigatus*. Its mechanism of action involves inhibition of fungal cell wall synthesis by targeting β-glucan synthase, a key enzyme in fungal cell wall biosynthesis. Notably, this compound has shown reduced toxicity compared to traditional antifungal agents, making it a promising candidate for clinical development.
One of the most exciting aspects of this research is the potential for this compound to address the growing problem of antifungal resistance. By leveraging its unique chemical structure and optimized pharmacokinetic properties, this molecule could serve as a next-generation therapy for severe fungal infections that are refractory to current treatments.
In conclusion, CAS No. 198706-35-3 represents a significant advancement in antifungal drug development. Its innovative structure and promising preclinical results underscore its potential as a valuable tool in combating fungal infections. As research continues to uncover new insights into its mechanism of action and therapeutic applications, this compound stands at the forefront of efforts to develop safer and more effective antifungal agents.
198706-35-3 (1-(4R,5R)-N2-(10,12-Dimethyl-1-oxotetradecyl)-4-hydroxy-5-(phenylthio)-L-ornithine-pneumocandin B0) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)